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Compound of Interest

Compound Name: Methylfurmethide iodide

Cat. No.: B073127

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of Methylfurmethide iodide. Due to the limited availability of a comprehensive Safety
Data Sheet (SDS) for this specific compound, the following guidelines are based on general
laboratory safety principles, information on related chemical classes such as quaternary
ammonium compounds, and the available product information. It is imperative for all personnel
to adhere to these procedures to minimize risks and ensure a safe laboratory environment.

Compound Information
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Property Value Source
Chemical Name 5-METHYLFURMETHIODIDE [1]
(5-Methyl-2-
furyl)methyltrimethylammoniu
Synonyms [1][2]

m iodide, N,N,N,5-Tetramethyl-

2-furanmethanaminium iodide

CAS Number 1197-60-0 [1][2]
Molecular Formula C9H16INO [1][2]
Molecular Weight 281.13 g/mol [1]
Form White solid [1]
Solubility Soluble to 100 mM in DMSO [1]
Toxicity (LD50) Intravenous in mouse: 3795 0]
Ha/kg
Storage Temperature Desiccate at +4°C [1]

Hazard Identification and General Precautions

Methylfurmethide iodide is an acetylcholine receptor agonist.[3] As with many biologically
active small molecules, it should be handled with care. Based on its chemical structure as a
quaternary ammonium iodide, potential hazards may include:

« Irritation: Can cause skin and eye irritation upon contact.[4][5]

 Toxicity: Harmful if swallowed or inhaled.[6] As a cholinergic agonist, systemic exposure
could lead to symptoms of cholinergic toxicity, such as increased salivation, lacrimation,
muscular weakness, and gastrointestinal distress.[7][8]

General Precautions:
o Always work in a well-ventilated area, preferably within a chemical fume hood.[9]

e Avoid inhalation of dust or fumes.[10]
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e Avoid contact with skin, eyes, and clothing.[11]
e Do not eat, drink, or smoke in the laboratory.[9]
e Wash hands thoroughly after handling.[9]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling
Methylfurmethide iodide:

o Eye Protection: Chemical safety goggles or a face shield.[12]

e Hand Protection: Nitrile or other chemically resistant gloves. Inspect gloves for any tears or
punctures before use.[13]

o Body Protection: A laboratory coat must be worn.[12]

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator may be necessary.[4]
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Personal Protective Equipment (PPE) Protocol

Handling Methylfurmethide
lodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Handling and Storage of Methylfurmethide lodide:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073127#safe-handling-and-storage-procedures-for-
methylfurmethide-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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